Cas no 1173711-01-7 (5-(3,4-dimethylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3,4-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1173711-01-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5903285
• PubChem ID: 68538431
• Update Time: 2025-05-21

5-(3,4-dimethylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
• SCHEMBL3175479
• 5-(3,4-dimethylphenyl)isoxazole-4-carboxylic acid
• EN300-1867447
• 1173711-01-7
• AKOS019066690
• QFLVKLAVWWAIHQ-UHFFFAOYSA-N

• Inchi： 1S/C12H11NO3/c1-7-3-4-9(5-8(7)2)11-10(12(14)15)6-13-16-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： QFLVKLAVWWAIHQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(3,4-dimethylphenyl)-1,2-oxazole-4-carboxylic acid

5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid, also known by its CAS number 1173711-01-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The structure of this compound consists of a 1,2-oxazole ring fused with a carboxylic acid group at the 4-position and a 3,4-dimethylphenyl substituent at the 5-position. This unique combination of functional groups and substituents contributes to its intriguing chemical properties and biological effects.

The synthesis of 5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid typically involves multi-step organic reactions. One common approach is the condensation of an aldehyde with an amine in the presence of an activating agent to form the oxazole ring. Subsequent functionalization steps are then employed to introduce the carboxylic acid group and the dimethylphenyl substituent. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

Recent studies have highlighted the potential of 5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid as a lead compound for drug development. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. For instance, a study published in 2023 demonstrated that this compound significantly reduced inflammation in animal models by inhibiting key inflammatory pathways such as COX-2 and NF-κB.

In addition to its biological activities, 5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid has also been explored for its role in chemical sensing and materials science. Its ability to form stable metal complexes has led to its use as a ligand in coordination chemistry. Recent research has shown that this compound can act as a versatile ligand for transition metals like copper and zinc, forming complexes with unique electronic properties that could be exploited in catalysis and sensing applications.

The structural versatility of 5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid allows for further modification to enhance its bioavailability and efficacy. For example, researchers have investigated the incorporation of this compound into polymer-based drug delivery systems. These systems aim to improve the solubility and targeted delivery of the compound to specific tissues or cells. Early results from these studies are encouraging, suggesting that such formulations could significantly enhance the therapeutic potential of this compound.

In conclusion, 5-(3,4-Dimethylphenyl)-1,2-Oxazole-4-Carboxylic Acid, with its CAS number 1173711-01-7, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, coupled with recent advances in synthesis and application methodologies, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to various fields within science and medicine.